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Cat. No.: B045004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyridin-2-ylmethanamine, a versatile heterocyclic amine, serves as a crucial building block in

the synthesis of a wide array of chemical entities, from pharmaceutical agents to complex

coordination compounds. This technical guide provides an in-depth look at its core molecular

properties and illustrates its pivotal role in synthetic chemistry. Detailed data is presented in a

structured format for clarity and ease of comparison, alongside a diagrammatic representation

of its synthetic utility.

Core Molecular Data
The fundamental molecular characteristics of pyridin-2-ylmethanamine are summarized

below. These values are essential for stoichiometric calculations, analytical characterization,

and experimental design.

Property Value Citations

Molecular Formula C₆H₈N₂ [1][2][3][4]

Molecular Weight 108.14 g/mol [1][3]

IUPAC Name pyridin-2-ylmethanamine [2][5]

CAS Number 3731-51-9 [1][2][3]
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Synthetic Applications and Methodologies
Pyridin-2-ylmethanamine is a valuable reagent in organic synthesis, primarily utilized as a

precursor and a ligand.[2][5] Its utility stems from the reactive primary amine group and the

coordinating pyridine ring.

Role as a Synthetic Building Block
The compound is a key starting material in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.[2][3] For instance, it is employed in the preparation of

PPD analogues and 5-nitro-2-furancarboxylamides, the latter of which have shown potent

trypanocidal activity.

Utility in Coordination Chemistry
Functioning as a common bidentate ligand, pyridin-2-ylmethanamine readily forms

complexes with various transition metals.[2][5] It also serves as a precursor for the synthesis of

more elaborate multidentate ligands, such as tris(2-pyridylmethyl)amine.[5] This coordinating

ability is fundamental to its application in catalysis and the development of novel materials.

Experimental Workflow: Synthesis of Bioactive
Compounds
The following diagram illustrates a generalized workflow for the utilization of pyridin-2-
ylmethanamine in the synthesis of target bioactive compounds and coordination complexes.
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Caption: Synthetic pathways originating from pyridin-2-ylmethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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